Cas no 91659-15-3 (Benzoic acid, 2-chloro-4-fluoro-5-hydroxy-)
91659-15-3 structure
Product Name:Benzoic acid, 2-chloro-4-fluoro-5-hydroxy-
CAS No:91659-15-3
MF:C7H4ClFO3
MW:190.556264877319
CID:4315067
PubChem ID:156812630
Update Time:2025-04-24
Benzoic acid, 2-chloro-4-fluoro-5-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-chloro-4-fluoro-5-hydroxy-
- 2-Chloro-4-fluoro-5-hydroxybenzoic acid
- DTXSID901279475
- MFCD32696816
- SCHEMBL23706639
- 91659-15-3
-
- Inchi: 1S/C7H4ClFO3/c8-4-2-5(9)6(10)1-3(4)7(11)12/h1-2,10H,(H,11,12)
- InChI Key: MAPYQXBFEPNRLV-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(O)=C(F)C=C1Cl
Computed Properties
- Exact Mass: 189.9832998Da
- Monoisotopic Mass: 189.9832998Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 57.5Ų
Benzoic acid, 2-chloro-4-fluoro-5-hydroxy- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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